Cas no 1023813-21-9 (3,6-Dichloropyrazine-2-carboxamide)

3,6-Dichloropyrazine-2-carboxamide is a heterocyclic compound featuring a pyrazine core substituted with two chlorine atoms at the 3- and 6-positions and a carboxamide group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitution enhances electrophilic character, facilitating nucleophilic aromatic substitution reactions, while the carboxamide group offers additional sites for derivatization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in the development of active ingredients requiring a pyrazine scaffold, offering versatility in medicinal chemistry and crop protection research.

3,6-Dichloropyrazine-2-carboxamide structure

1023813-21-9 structure

Product Name:3,6-Dichloropyrazine-2-carboxamide

CAS No:1023813-21-9

MF:C₅H₃Cl₂N₃O

MW:192.002818346024

MDL:MFCD09881212

CID:1029817

PubChem ID:33726600

Update Time:2025-06-09

3,6-Dichloropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3,6-Dichloropyrazine-2-carboxamide
- AK134683
- 0605AA
- FCH875444
- 2-Pyrazinecarboxamide, 3,6-dichloro-
- AX8256451
- DB-193618
- W18440
- A906015
- DS-4802
- 1023813-21-9
- YQB81321
- CS-0149982
- DTXSID80652844
- AKOS006313309
- MDL： MFCD09881212
- Inchi： 1S/C5H3Cl2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11)
- InChI Key： ZEJGTWZTXZLSLR-UHFFFAOYSA-N
- SMILES： ClC1C(C(N)=O)=NC(=CN=1)Cl

Computed Properties

Exact Mass: 190.9653171g/mol
Monoisotopic Mass: 190.9653171g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.9
XLogP3: 0.9

Experimental Properties

Boiling Point: 280.4±40.0°C at 760 mmHg

3,6-Dichloropyrazine-2-carboxamide Security Information

Signal Word：Warning
Hazard Statement： H302-H317-H319
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3,6-Dichloropyrazine-2-carboxamide Pricemore >>

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